Cas no 1807225-01-9 (4-Bromo-2-chloromethyl-5-cyanobenzenesulfonyl chloride)

• Product Name: 4-Bromo-2-chloromethyl-5-cyanobenzenesulfonyl chloride
• CAS No: 1807225-01-9
• MF: C₈H₄BrCl₂NO₂S
• MW: 328.997858047485
• CID: 4981716
• Update Time: 2025-05-24

4-Bromo-2-chloromethyl-5-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloromethyl-5-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H4BrCl2NO2S/c9-7-1-5(3-10)8(15(11,13)14)2-6(7)4-12/h1-2H,3H2
• InChI Key： JYKAUAGYKZFREI-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(CCl)C=1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 4-Bromo-2-chloromethyl-5-cyanobenzenesulfonyl chloride

Recent Advances in the Application of 4-Bromo-2-chloromethyl-5-cyanobenzenesulfonyl chloride (CAS: 1807225-01-9) in Chemical Biology and Pharmaceutical Research

4-Bromo-2-chloromethyl-5-cyanobenzenesulfonyl chloride (CAS: 1807225-01-9) is a versatile chemical intermediate that has garnered significant attention in recent chemical biology and pharmaceutical research. This sulfonyl chloride derivative serves as a critical building block for the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and protease-targeting drugs. Recent studies have highlighted its utility in constructing complex molecular architectures through selective functionalization reactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 4-Bromo-2-chloromethyl-5-cyanobenzenesulfonyl chloride as a key intermediate to introduce both sulfonamide and cyano functionalities, which proved essential for achieving selective BTK inhibition with improved pharmacokinetic properties. The resulting compounds showed promising activity in B-cell malignancy models, with IC50 values in the low nanomolar range.

In the field of chemical biology, this compound has emerged as a valuable tool for protein labeling and modification. A recent Nature Chemical Biology paper described its application in developing sulfonyl fluoride-based covalent probes for serine hydrolases. The bromo and chloromethyl groups allow for subsequent diversification, while the sulfonyl chloride moiety enables efficient conjugation to protein targets. This approach has enabled the identification of previously unknown off-targets for several clinical kinase inhibitors.

The synthetic utility of 4-Bromo-2-chloromethyl-5-cyanobenzenesulfonyl chloride has been further expanded through recent methodological developments. A 2024 ACS Catalysis report detailed a photocatalytic cross-coupling protocol that leverages the bromo substituent for C-C bond formation under mild conditions. This advancement has significantly improved the efficiency of generating diverse compound libraries for high-throughput screening campaigns in drug discovery.

From a safety and handling perspective, recent toxicological studies have provided important insights into the compound's stability and reactivity profile. Research published in Chemical Research in Toxicology (2023) characterized its hydrolysis products and recommended optimal storage conditions to prevent degradation. These findings are particularly relevant for process chemistry applications where the compound's purity significantly impacts downstream reactions.

Looking forward, the unique combination of reactive groups in 4-Bromo-2-chloromethyl-5-cyanobenzenesulfonyl chloride positions it as a strategic intermediate for developing next-generation covalent drugs. Ongoing research is exploring its use in targeted protein degradation platforms and activity-based probes for chemical proteomics. The compound's versatility and the recent methodological advances in its application suggest it will remain an important tool in chemical biology and medicinal chemistry research for the foreseeable future.